Cas no 2229220-86-2 (3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine)

• Product Name: 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine
• CAS No: 2229220-86-2
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6535570
• PubChem ID: 165644755
• Update Time: 2025-09-27

3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine
• EN300-1905682
• 3-[(3-bromothiophen-2-yl)methyl]-3-methoxyazetidine
• 2229220-86-2

• Inchi： 1S/C9H12BrNOS/c1-12-9(5-11-6-9)4-8-7(10)2-3-13-8/h2-3,11H,4-6H2,1H3
• InChI Key： FOGWQCMVQBOJJC-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC1(CNC1)OC

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine

Professional Introduction to 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine (CAS No. 2229220-86-2)

3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine (CAS No. 2229220-86-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a thiophene ring with a methoxy-substituted azetidine backbone, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a bromine substituent on the thiophene ring enhances its reactivity, making it a valuable building block for further functionalization and derivatization.

The compound's unique structural features have positioned it as a key candidate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the design of small-molecule inhibitors targeting various biological pathways. Specifically, the combination of the thiophene moiety and the azetidine ring has been shown to influence the compound's pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug development.

In the realm of medicinal chemistry, 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine has been explored for its ability to modulate enzyme activity and receptor binding. For instance, preliminary research suggests that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The bromine atom on the thiophene ring serves as a handle for further chemical modifications, allowing researchers to tailor the compound's biological activity through strategies such as Suzuki-Miyaura cross-coupling reactions.

The azetidine ring, a six-membered heterocycle containing two nitrogen atoms, contributes to the compound's overall flexibility and binding affinity. This structural motif is known to be present in several biologically active molecules, including antiviral and anti-inflammatory agents. By incorporating this ring into 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine, scientists aim to develop compounds with enhanced efficacy and reduced toxicity compared to existing treatments.

Recent advances in computational chemistry have also facilitated the study of 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine. Molecular docking simulations have been employed to predict its binding interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of derivatives efficiently.

The synthesis of 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The synthesis typically begins with commercially available precursors such as bromothiophene and methyl methoxycarbonyl chloride, followed by sequential reactions to construct the desired azetidine core. The introduction of the bromine substituent at the 3-position of the thiophene ring is achieved through electrophilic aromatic substitution reactions.

The compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for both laboratory-scale research and potential industrial applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm its identity and purity. These methods provide critical data on molecular structure, chemical environment, and impurity profiles.

In conclusion, 3-(3-bromothiophen-2-yl)methyl-3-methoxyazetidine represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and reactivity make it an attractive scaffold for designing novel bioactive molecules with potential therapeutic applications. As research in this area continues to evolve, it is expected that new derivatives and analogs will be synthesized, offering additional insights into their biological activities and mechanisms of action.